Cas no 1249645-54-2 (1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol)

• Product Name: 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol
• CAS No: 1249645-54-2
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• MDL: MFCD16779256
• CID: 5177669
• PubChem ID: 62492427
• Update Time: 2025-10-29

1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-methylcyclohexan-1-ol
• Cyclohexanol, 1-(2-fluorophenyl)-4-methyl-
• 1-(2-fluorophenyl)-4-methylcyclohexanol
• 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol

• MDL： MFCD16779256
• Inchi： 1S/C13H17FO/c1-10-6-8-13(15,9-7-10)11-4-2-3-5-12(11)14/h2-5,10,15H,6-9H2,1H3
• InChI Key： IJGMYZLZBHCECZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CCC(C)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol

Recent Advances in the Study of 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol (CAS: 1249645-54-2): A Comprehensive Research Brief

The compound 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol (CAS: 1249645-54-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its fluorinated phenyl ring and methyl-substituted cyclohexanol moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's role as a modulator of GABA_A receptors. The research team employed molecular docking simulations and electrophysiological assays to demonstrate that 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol exhibits selective binding to specific subunits of GABA_A receptors, suggesting potential applications in neurological disorders. The study reported an EC₅₀ of 3.2 μM for receptor potentiation, with notable subtype selectivity that could reduce off-target effects commonly observed with similar compounds.

In the realm of synthetic chemistry, significant progress has been made in optimizing the production of this compound. A recent patent application (WO2023056123) describes an improved catalytic asymmetric synthesis method that achieves 98% enantiomeric excess for the (R)-enantiomer, which has shown superior biological activity. The process utilizes a novel chiral iridium catalyst system under mild reaction conditions, addressing previous challenges in stereoselective synthesis.

Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have revealed favorable absorption and distribution properties of 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol. The compound demonstrates good blood-brain barrier penetration (brain/plasma ratio of 1.8) while maintaining acceptable metabolic stability (t_1/2 = 4.5 hours in human liver microsomes). These characteristics position it as a promising candidate for CNS-targeted therapeutics.

Current research directions include exploring structural analogs to optimize potency and reduce potential toxicity. Preliminary results from structure-activity relationship (SAR) studies indicate that modifications at the 4-position of the cyclohexane ring significantly influence receptor binding affinity. Researchers are particularly interested in developing prodrug versions to enhance oral bioavailability, with early-stage animal studies showing promising results.

The compound's potential extends beyond neurological applications. Recent findings presented at the 2024 American Chemical Society National Meeting suggest activity against certain cancer cell lines, particularly in combination therapies for resistant tumors. Mechanistic studies indicate possible involvement in modulating cellular stress response pathways, though further investigation is required to fully elucidate this activity.

As research progresses, 1-(2-Fluorophenyl)-4-methylcyclohexan-1-ol continues to demonstrate its versatility as a pharmacophore. The compound's unique combination of structural features and demonstrated biological activities make it a valuable subject for ongoing pharmaceutical development. Future studies are expected to focus on clinical translation, with several research groups reportedly preparing Investigational New Drug (IND) applications for specific therapeutic indications.